Cas no 915224-01-0 (L-Methionine, L-tyrosyl-L-isoleucyl-L-prolyl-)

• Product name: L-Methionine, L-tyrosyl-L-isoleucyl-L-prolyl-
• CAS No: 915224-01-0
• MF: C₂₅H₃₈N₄O₆S
• MW: 522.65742
• CID: 787372
• PubChem ID: 71428861

L-Methionine, L-tyrosyl-L-isoleucyl-L-prolyl- Chemical and Physical Properties

Names and Identifiers

• L-Methionine, L-tyrosyl-L-isoleucyl-L-prolyl-
• (2S)-2-[[(2S)-1-[(2S,3S)-2-[[(2S)-2-amino-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylpentanoyl]pyrrolidine-2-carbonyl]amino]-4-methylsulfanylbutanoic acid
• L-Tyrosyl-L-isoleucyl-L-prolyl-L-methionine
• 915224-01-0
• DTXSID00847573

• Inchi： InChI=1S/C25H38N4O6S/c1-4-15(2)21(28-22(31)18(26)14-16-7-9-17(30)10-8-16)24(33)29-12-5-6-20(29)23(32)27-19(25(34)35)11-13-36-3/h7-10,15,18-21,30H,4-6,11-14,26H2,1-3H3,(H,27,32)(H,28,31)(H,34,35)/t15-,18-,19-,20-,21-/m0/s1
• InChI Key： ATOXLHWNJMNYAT-JMMIECQRSA-N
• SMILES： CCC(C)C(C(=O)N1CCCC1C(=O)NC(CCSC)C(=O)O)NC(=O)C(CC2=CC=C(C=C2)O)N

Computed Properties

• Exact Mass: 522.25120612g/mol
• Monoisotopic Mass: 522.25120612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 36
• Rotatable Bond Count: 13
• Complexity: 761
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 187Ų